Cas no 920494-31-1 (2-chloro-8-(trifluoromethyl)quinoline)

2-chloro-8-(trifluoromethyl)quinoline structure
920494-31-1 structure
Product Name:2-chloro-8-(trifluoromethyl)quinoline
CAS No:920494-31-1
MF:C10H5ClF3N
MW:231.601611852646
MDL:MFCD11557204
CID:757073
PubChem ID:33778222
Update Time:2024-10-26

2-chloro-8-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-8-(trifluoromethyl) quinoline
    • Quinoline, 2-chloro-8-(trifluoromethyl)-
    • 2-Chloro-8-(trifluoromethyl)quinoline (ACI)
    • 2-Chloro-8-trifluoromethyl-quinoline
    • 2-chloro-8-(trifluoromethyl)quinoline
    • SB70342
    • CS-0083473
    • DTXSID10652877
    • SY361526
    • DB-122117
    • MFCD11557204
    • SCHEMBL1721622
    • AKOS015996064
    • 920494-31-1
    • P19514
    • MDL: MFCD11557204
    • Inchi: 1S/C10H5ClF3N/c11-8-5-4-6-2-1-3-7(9(6)15-8)10(12,13)14/h1-5H
    • InChI Key: GQTIMPLUHKAFLZ-UHFFFAOYSA-N
    • SMILES: FC(C1C2C(=CC=C(N=2)Cl)C=CC=1)(F)F

Computed Properties

  • Exact Mass: 231.0062613g/mol
  • Monoisotopic Mass: 231.0062613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

2-chloro-8-(trifluoromethyl)quinoline Pricemore >>

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2-chloro-8-(trifluoromethyl)quinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, reflux
Reference
Preparation of novel benzylamine derivatives as CETP inhibitors
, United States, , ,

2-chloro-8-(trifluoromethyl)quinoline Raw materials

2-chloro-8-(trifluoromethyl)quinoline Preparation Products

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